Cas no 90040-39-4 (Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-)

Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl- structure
90040-39-4 structure
Product Name:Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-
CAS No:90040-39-4
MF:C17H13Cl2NO
MW:318.197222471237
CID:795729
PubChem ID:13246015
Update Time:2025-04-19

Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-
    • 5-chloro-4-(4-chloronaphthalen-1-yl)oxy-2-methylaniline
    • 5-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]-2-methylaniline
    • DTXSID80531701
    • 90040-39-4
    • SCHEMBL10962726
    • Inchi: 1S/C17H13Cl2NO/c1-10-8-17(14(19)9-15(10)20)21-16-7-6-13(18)11-4-2-3-5-12(11)16/h2-9H,20H2,1H3
    • InChI Key: CJMCPWZBKQXHRM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=CC=CC=C21)OC1=C(C=C(C(C)=C1)N)Cl

Computed Properties

  • Exact Mass: 317.0374194g/mol
  • Monoisotopic Mass: 317.0374194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 35.2Ų
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